Cas no 112494-43-6 ((1xi)-1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione)

• Product Name: (1xi)-1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione
• CAS No: 112494-43-6
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 2062520
• PubChem ID: 13888134
• Update Time: 2025-04-21

(1xi)-1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• (1xi)-1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione
• 1-Hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-(6E)-6-heptene-3,4-dione
• 1ξ-Hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione
• 7-Hydroxy-1,7-bis(4-hdroxy-3-methoxypheyl)-1-heptene-3,5-dione
• (1ξ)-1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-6-heptene-3,5-dione
• DTXSID901157130
• 112494-43-6
• (1E)-7-Hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-1-heptene-3,5-dione
• SCHEMBL3202039
• CHEMBL482608
• 1-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-(6e)-6-heptene-3,5-dione
• BDBM50608784

• Inchi： 1S/C21H22O7/c1-27-20-9-13(4-7-17(20)24)3-6-15(22)11-16(23)12-19(26)14-5-8-18(25)21(10-14)28-2/h3-10,19,24-26H,11-12H2,1-2H3/b6-3+
• InChI Key： NKDVMZOMVJQUDC-ZZXKWVIFSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)O)CC(CC(/C=C/C1C=CC(=C(C=1)OC)O)=O)=O

Computed Properties

• Exact Mass: 386.13655304g/mol
• Monoisotopic Mass: 386.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids